Cas no 832102-57-5 (1H-Benzimidazole-2,5-diamine, 1-phenyl-)

• Product Name: 1H-Benzimidazole-2,5-diamine, 1-phenyl-
• CAS No: 832102-57-5
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 676414
• PubChem ID: 69713272
• Update Time: 2025-04-19

1H-Benzimidazole-2,5-diamine, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2,5-diamine, 1-phenyl-
• 1-phenylbenzimidazole-2,5-diamine
• 1-phenyl-1H-benzo[d]imidazole-2,5-diamine
• 832102-57-5
• DTXSID70741135
• SCHEMBL6229878
• 1-Phenyl-1H-benzimidazole-2,5-diamine

• Inchi： 1S/C13H12N4/c14-9-6-7-12-11(8-9)16-13(15)17(12)10-4-2-1-3-5-10/h1-8H,14H2,(H2,15,16)
• InChI Key： XTSJODSVIJVJPS-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC2C=C(C=CC1=2)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.9Ų